Cas no 1021075-62-6 (2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide)

• Product Name: 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide
• CAS No: 1021075-62-6
• MF: C₂₀H₁₇F₂N₃O₂
• MW: 369.364691495895
• CID: 6400245
• PubChem ID: 42138678
• Update Time: 2025-06-08

2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide
• 2,4-difluoro-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]benzamide
• AKOS024500187
• 1021075-62-6
• F5147-0072
• 2,4-difluoro-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)benzamide

• Inchi： 1S/C20H17F2N3O2/c21-15-7-8-16(17(22)13-15)20(27)23-11-4-12-25-19(26)10-9-18(24-25)14-5-2-1-3-6-14/h1-3,5-10,13H,4,11-12H2,(H,23,27)
• InChI Key： YEVHTLABJXVIOQ-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 369.12888312g/mol
• Monoisotopic Mass: 369.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide

Comprehensive Overview of 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide (CAS No. 1021075-62-6)

The compound 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide (CAS No. 1021075-62-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dihydropyridazine core and difluorobenzamide moiety, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties and its role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. The 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide structure aligns with this trend, as its phenyl-dihydropyridazine scaffold is known to interact with specific protein targets. This has led to increased searches for "dihydropyridazine derivatives" and "fluorinated benzamide compounds" in scientific databases, reflecting the growing interest in this chemical space.

From a synthetic chemistry perspective, the incorporation of fluorine atoms into the benzamide ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further optimization. The CAS No. 1021075-62-6 is frequently cited in patents and publications related to kinase inhibitors and anti-inflammatory agents, underscoring its relevance in modern medicinal chemistry. Researchers are also investigating its potential in addressing drug-resistant conditions, a hot topic in the pharmaceutical industry.

The 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide compound exemplifies the intersection of structure-activity relationship (SAR) studies and computational drug design. Its propyl linker and 6-oxo-dihydropyridazine group contribute to its binding affinity, which is a key focus in virtual screening campaigns. As the scientific community continues to explore novel heterocyclic compounds, this molecule stands out for its balanced physicochemical properties and potential therapeutic versatility.

In conclusion, 2,4-difluoro-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide (CAS No. 1021075-62-6) represents a compelling case study in the design of bioactive small molecules. Its combination of fluorine substitution and dihydropyridazine architecture offers a roadmap for developing next-generation therapeutics. With ongoing research into its mechanisms and applications, this compound is poised to remain a topic of interest in both academic and industrial settings.